Cas no 21035-54-1 (2-Buten-1-amine (9CI))

• Product Name: 2-Buten-1-amine (9CI)
• CAS No: 21035-54-1
• MF: C₄H₉N
• MW: 71.1209609508514
• CID: 275068
• PubChem ID: 6433772
• Update Time: 2025-04-19

2-Buten-1-amine (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Buten-1-amine (9CI)
• (E)-but-2-en-1-amine
• 1-Amino-2-butene
• 2-Butenylamine(6CI,7CI,8CI)
• Crotylamine
• EN300-120515
• 21035-54-1
• EN300-1699170
• BRN 1733663
• (2E)-BUT-2-EN-1-AMINE
• 2-Buten-1-amine
• but-2-en-1-amine
• 56930-04-2
• (e)-2-buten-1-amine
• 3-04-00-00460 (Beilstein Handbook Reference)
• (E)-2-Butene-1-amine
• QFUSOYKIDBRREL-NSCUHMNNSA-N
• trans-crotylamine
• 2-Butenylamin
• 2-Buten-1-amine, (2E)-(9CI)
• AKOS015967104
• 2-BUTENYLAMINE

• Inchi： 1S/C4H9N/c1-2-3-4-5/h2-3H,4-5H2,1H3/b3-2+
• InChI Key： QFUSOYKIDBRREL-NSCUHMNNSA-N
• SMILES： NC/C=C/C

Computed Properties

• Exact Mass: 71.07357
• Monoisotopic Mass: 71.073499
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 5
• Rotatable Bond Count: 1
• Complexity: 30.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26
• XLogP3: 0.2

Experimental Properties

• Density: 0.774
• Boiling Point: 88.5 °C at 760 mmHg
• Flash Point: 1.5 °C
• PSA: 26.02